![molecular formula C27H24N4O3S2 B2501752 2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-phenethylacetamide CAS No. 932313-65-0](/img/structure/B2501752.png)
2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-phenethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Given its structure, it could potentially undergo a variety of organic reactions, such as nucleophilic substitutions or additions, depending on the specific conditions and reagents used .Scientific Research Applications
Antiviral Activity
The compound’s unique structure suggests potential antiviral properties. Similar to other azoloazine-based antiviral drugs, it may interfere with viral replication or entry. Notably, Triazavirin , a related compound, has demonstrated efficacy against influenza viruses, ARVI, and tick-borne encephalitis. Additionally, it has shown promise in treating moderate COVID-19 cases .
Anticancer Potential
Benzimidazole derivatives often exhibit diverse biological activities, including anticancer effects. Researchers have identified several benzimidazole-based drugs with promising antitumor properties. Further investigation into this compound’s impact on cancer cells could reveal novel therapeutic avenues .
Anti-inflammatory Properties
Given the prevalence of inflammatory diseases, compounds that modulate inflammation are crucial. Benzimidazole derivatives have been explored for their anti-inflammatory potential. Investigating whether our compound suppresses inflammatory pathways could be valuable .
Antioxidant Activity
Oxidative stress contributes to various health conditions. Some benzimidazole derivatives possess antioxidant properties. Evaluating the compound’s ability to scavenge free radicals and protect against oxidative damage warrants attention .
Antibacterial and Antifungal Effects
Considering the global challenge of antibiotic resistance, novel antibacterial and antifungal agents are essential. Benzimidazole-based compounds have demonstrated activity against bacterial and fungal pathogens. Our compound might contribute to this field .
Neuroprotective Potential
Given the cognitive-enhancing effects of related compounds, exploring whether our compound influences neurodegenerative diseases could be intriguing. Neuroprotection remains a critical area of research .
Future Directions
The future directions for research on this compound could include further studies on its synthesis, properties, and potential applications. Given the wide range of biological activities exhibited by similar compounds, it could be of interest in the development of new pharmaceuticals or other biologically active substances .
properties
IUPAC Name |
2-(6-benzyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanyl-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N4O3S2/c32-25(28-16-15-20-9-3-1-4-10-20)19-35-27-29-17-24-26(30-27)22-13-7-8-14-23(22)31(36(24,33)34)18-21-11-5-2-6-12-21/h1-14,17H,15-16,18-19H2,(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEXBKFIHXGDBOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
516.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-phenethylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.